1-ethyl-7-methyl-N-((5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: 1-ethyl-7-methyl-N-[[5-(2-methylpyrazol-3-yl)pyridin-3-yl]methyl]-4-oxo-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C22H22N6O2/c1-4-28-13-18(20(29)17-6-5-14(2)26-21(17)28)22(30)24-11-15-9-16(12-23-10-15)19-7-8-25-27(19)3/h5-10,12-13H,4,11H2,1-3H3,(H,24,30)
• InChI Key: HLXZRZABHBLWNJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=O)C2=C1N=C(C=C2)C)C(=O)NCC3=CC(=CN=C3)C4=CC=NN4C
• Molecular Formula: C22H22N6O2
• Molecular Weight: 402.4 g/mol

Description

1-ethyl-7-methyl-N-((5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide is a useful research compound. Its molecular formula is C22H22N6O2 and its molecular weight is 402.458. The purity is usually 95%.
BenchChem offers high-quality 1-ethyl-7-methyl-N-((5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-ethyl-7-methyl-N-((5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis and structural analysis of naphthyridine derivatives, including compounds structurally related to the specified chemical, have been extensively studied. These studies often focus on the development of novel synthetic methodologies and the determination of compound structures through spectroscopic techniques and crystallography. For example, research on the synthesis of enaminones and carboxamide derivatives of benzo[b][1,6]naphthyridines reveals complex reactions that yield a variety of structurally interesting compounds with potential for further functionalization (Brbot-Šaranović et al., 2001); (Deady et al., 2003). These methodologies not only expand the chemical space of naphthyridine derivatives but also provide insights into the mechanisms of reaction and the structural characteristics of the products.

Potential Applications in Material Science and Pharmacology

Although direct studies on the specified compound may not be readily available, research on similar naphthyridine derivatives has demonstrated their potential applications in material science and pharmacology. For instance, naphthyridines have been evaluated for their cytotoxic activity against various cancer cell lines, showcasing their relevance in the development of novel anticancer agents (Rahmouni et al., 2016). Additionally, the exploration of naphthyridine derivatives in the synthesis of ligands for metal complexes highlights their utility in creating materials with specific optical properties or catalytic activities (Zong et al., 2008).